![molecular formula C18H21NO2S B2905289 1-(4-(Thiophen-2-yl)piperidin-1-yl)-2-(o-tolyloxy)ethanone CAS No. 1396761-47-9](/img/structure/B2905289.png)
1-(4-(Thiophen-2-yl)piperidin-1-yl)-2-(o-tolyloxy)ethanone
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Description
1-(4-(Thiophen-2-yl)piperidin-1-yl)-2-(o-tolyloxy)ethanone is a useful research compound. Its molecular formula is C18H21NO2S and its molecular weight is 315.43. The purity is usually 95%.
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Scientific Research Applications
Hydrogen Bonding and Crystal Structure
One study examines the hydrogen-bonding patterns in enaminones, including compounds with similar structural motifs to 1-(4-(Thiophen-2-yl)piperidin-1-yl)-2-(o-tolyloxy)ethanone. These compounds are characterized by their hydrogen bonding between secondary amine and carbonyl groups, forming six-membered hydrogen-bonded rings and centrosymmetric dimers. This molecular arrangement contributes to the stability of their crystal structures through weak intermolecular interactions, highlighting the compound's relevance in materials science and crystal engineering (Balderson et al., 2007).
Microwave-Assisted Synthesis and Antibacterial Activity
Several studies have focused on the microwave-assisted synthesis of piperidine-containing compounds, demonstrating efficient routes to synthesize derivatives with potential antibacterial activity. These compounds, structurally related to this compound, have shown promising results against bacterial strains, indicating their potential in developing new antimicrobial agents (Merugu, Ramesh, & Sreenivasulu, 2010).
Spectroscopic Characterization and Biological Applications
A particular study synthesized a compound with a closely related structure, emphasizing the use of click chemistry for efficient synthesis, followed by detailed spectroscopic characterization. The study also explored the compound's thermal stability and cytotoxicity, providing insights into its pharmacokinetics and potential biological applications (Govindhan et al., 2017).
Wound-Healing Potential
Research into 2-[4-(2,4-dimethoxy-benzoyl)-phenoxy]-1-[4-(3-piperidin-4-yl-propyl)-piperidin-1-yl]-ethanone derivatives, which share a functional similarity, has indicated significant wound-healing activity in vivo. This finding suggests the potential of such compounds in developing treatments that promote wound healing and tissue regeneration (Vinaya et al., 2009).
Electrochemical Synthesis and Functional Applications
Another area of application involves the electrochemical synthesis of phenylpiperazine derivatives, highlighting an environmentally friendly and reagent-less method for generating compounds with potential pharmaceutical applications (Nematollahi & Amani, 2011).
Properties
IUPAC Name |
2-(2-methylphenoxy)-1-(4-thiophen-2-ylpiperidin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO2S/c1-14-5-2-3-6-16(14)21-13-18(20)19-10-8-15(9-11-19)17-7-4-12-22-17/h2-7,12,15H,8-11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVVSKWBLJOFNSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(=O)N2CCC(CC2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.